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Abstract
This application note details a robust and sensitive method for the quantitative analysis of the

organophosphorus pesticide Etrimfos in various food matrices using Gas Chromatography

coupled with Mass Spectrometry (GC-MS). The protocol employs a modified QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample extraction and cleanup,

followed by analysis using a triple quadrupole GC-MS/MS system. This method provides high

selectivity and sensitivity, making it suitable for routine monitoring of Etrimfos residues in food

safety and quality control laboratories.

Introduction
Etrimfos is a non-systemic organophosphate insecticide and acaricide used to control a

variety of chewing and sucking insects on crops. Due to its potential toxicity, regulatory bodies

worldwide have established maximum residue limits (MRLs) for Etrimfos in food products.

Consequently, sensitive and reliable analytical methods are required for the routine monitoring

of Etrimfos residues. Gas chromatography-mass spectrometry (GC-MS) is a powerful

technique for the analysis of volatile and semi-volatile organic compounds like Etrimfos,

offering excellent separation and specific detection.[1] This application note provides a detailed

protocol for the determination of Etrimfos in food samples, from sample preparation to data

analysis.
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Experimental
The QuEChERS method is widely used for the extraction of pesticide residues from food

matrices due to its simplicity, speed, and effectiveness.[2]

Materials:

Homogenized food sample (e.g., fruits, vegetables)

Acetonitrile (ACN), pesticide residue grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)

and MgSO₄

Centrifuge capable of ≥ 4000 x g

50 mL and 15 mL polypropylene centrifuge tubes

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Cap the tube and shake vigorously for 1 minute.

Add the QuEChERS extraction salts (4 g MgSO₄ and 1 g NaCl).

Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

Centrifuge at ≥ 4000 x g for 5 minutes.

Transfer 1 mL of the upper acetonitrile layer into a 2 mL d-SPE tube containing 150 mg

MgSO₄ and 50 mg PSA.
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Vortex for 30 seconds.

Centrifuge at ≥ 4000 x g for 5 minutes.

Transfer the supernatant into a clean autosampler vial for GC-MS analysis.

The analysis is performed using a gas chromatograph coupled to a triple quadrupole mass

spectrometer.

Instrumentation:

Gas Chromatograph: Agilent Intuvo 9000 GC system or equivalent[3]

Mass Spectrometer: Agilent 7010B triple quadrupole mass spectrometer or equivalent[3]

GC Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Instrumental Parameters:
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Parameter Value

GC Inlet

Injection Volume 1 µL

Inlet Temperature 250 °C

Injection Mode Splitless

Carrier Gas Helium

Flow Rate 1.2 mL/min

Oven Program

Initial Temperature 70 °C, hold for 2 min

Ramp 1 25 °C/min to 150 °C

Ramp 2 3 °C/min to 200 °C

Ramp 3 8 °C/min to 280 °C, hold for 10 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ion Source Temp. 230 °C

Transfer Line Temp. 280 °C

Quadrupole Temp. 150 °C

Acquisition Mode Multiple Reaction Monitoring (MRM)

Quantitative Data
The following table summarizes the key quantitative parameters for the analysis of Etrimfos.

Compound
Retention
Time (min)

Precursor
Ion (m/z)

Product Ion
1 (m/z)

Product Ion
2 (m/z)

Collision
Energy (eV)

Etrimfos ~11.29 292 181 153 10 / 20
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Data synthesized from multiple sources.[3][4]

Workflow Diagram
The following diagram illustrates the complete experimental workflow from sample receipt to

final data analysis.
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Sample Receipt
(Fruits, Vegetables)

Sample Homogenization

Weigh 10g of Sample

Add 10mL Acetonitrile
Shake for 1 min

Add QuEChERS Salts
(4g MgSO4, 1g NaCl)

Shake for 1 min

Centrifuge (≥4000 x g, 5 min)

Transfer Supernatant to d-SPE Tube
(150mg MgSO4, 50mg PSA)

Vortex for 30s

Centrifuge (≥4000 x g, 5 min)

GC-MS/MS Analysis

Data Processing &
Quantification

Click to download full resolution via product page

Caption: Experimental workflow for Etrimfos analysis.
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Results and Discussion
The described GC-MS/MS method provides excellent selectivity and sensitivity for the

determination of Etrimfos in complex food matrices. The use of the QuEChERS sample

preparation method allows for high-throughput analysis with good recovery and minimal matrix

effects.[2] The MRM acquisition mode ensures accurate quantification by monitoring specific

precursor-to-product ion transitions, which significantly reduces background interference.[5]

The chromatographic conditions are optimized to provide a good peak shape and separation

for Etrimfos.

Conclusion
The detailed protocol presented in this application note is suitable for the routine analysis of

Etrimfos residues in various food samples. The combination of QuEChERS sample

preparation and GC-MS/MS analysis provides a reliable, sensitive, and efficient method for

ensuring compliance with regulatory MRLs.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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